Carbonotrithioic acid, bis(phenylmethyl) ester

• IUPAC Name: bis(benzylsulfanyl)methanethione
• InChI: InChI=1S/C15H14S3/c16-15(17-11-13-7-3-1-4-8-13)18-12-14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key: LAKYXBYUROTWBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC(=S)SCC2=CC=CC=C2
• Molecular Formula: C15H14S3
• DSSTOX Substance ID: DTXSID60885355
• Molecular Weight: 290.5 g/mol
• CAS RN: 26504-29-0

Description

Carbonotrithioic acid, bis(phenylmethyl) ester (CTPME) is a synthetic organic compound that has been studied for its potential applications in scientific research. It has been shown to have a wide range of biochemical and physiological effects, making it a promising compound for further research.

Scientific Research Applications

Synthesis and Structural Studies

• Research on bis(triorganostannyl) esters of various dicarboxylic acids, including those related to phenylsuccinic acid and succinic acid, highlights the importance of such compounds in preparing materials with specific structural and electronic properties. These studies involve spectroscopic analyses and X-ray diffraction to understand their solid-state structures, demonstrating their relevance in materials chemistry and organometallic synthesis (Samuel-Lewis et al., 1992).

Material Science and Photovoltaics

• Investigations into solvent selection based on cohesive energy densities for molecular bulk heterojunction systems show the utility of specific esters in optimizing the solubility and performance of materials for organic photovoltaics. This work aids in selecting solvents for device fabrication, which is critical for achieving high power conversion efficiencies in solar cells (Walker et al., 2011).

Catalysis and Organic Synthesis

• Studies on highly active and efficient catalysts for alkoxycarbonylation of alkenes reveal the role of palladium complexes in facilitating the transformation of alkenes into esters. This research contributes to the field of catalytic organic synthesis, offering pathways for creating valuable ester compounds from simple olefins (Dong et al., 2017).

Electronic and Optical Properties

• The electronic structure of fullerene derivatives, including various esters, is studied for their application in organic photovoltaics. Such research is essential for understanding how different molecular modifications affect the electronic properties of materials used in solar cells, highlighting the impact of side chains and functional groups on the ionization energy and electron affinity of these compounds (Nakanishi et al., 2014).

Mechanism of Action

Target of Action

S,S-Dibenzyl trithiocarbonate primarily targets the process of polymerization of vinyl monomers , including styrene, methacrylate, and acrylamide . It acts as a bifunctional Chain Transfer Agent (CTA) in Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization .

Mode of Action

As a trithiocarbonate-based RAFT agent , S,S-Dibenzyl trithiocarbonate interacts with its targets by controlling the polymerization process . It provides good control over the polymerization of vinyl monomers, thereby influencing the formation of block copolymers .

Biochemical Pathways

The compound’s action affects the RAFT polymerization pathway . By acting as a bifunctional CTA, it influences the polymerization of vinyl monomers, leading to the formation of block copolymers. These copolymers have applications in various fields, including drug delivery .

Pharmacokinetics

Its use in drug delivery systems suggests that it may have significant bioavailability .

Result of Action

The primary result of S,S-Dibenzyl trithiocarbonate’s action is the controlled polymerization of vinyl monomers . This leads to the formation of block copolymers, which can be used in drug delivery systems .

Action Environment

The action, efficacy, and stability of S,S-Dibenzyl trithiocarbonate can be influenced by environmental factors. For instance, it is sensitive to moisture and should be stored in cold conditions

Q & A

Q1: What makes S,S-Dibenzyl trithiocarbonate so useful in RAFT polymerization?

A1: DBTTC acts as a chain transfer agent (CTA) in RAFT polymerization. [, , ] This means it can reversibly react with growing polymer chains, effectively controlling their growth and ultimately leading to polymers with well-defined molecular weights and narrow molecular weight distributions (low dispersity). [, , ]

Q2: Can you provide an example of how S,S-Dibenzyl trithiocarbonate has been used to create specific polymer architectures?

A2: Absolutely. Researchers have successfully used DBTTC to synthesize ABA triblock copolymers of styrene (forming the hard A blocks) and 2-ethylhexyl acrylate (forming the soft B block). [] They employed a miniemulsion polymerization technique where the DBTTC first mediated the formation of the polystyrene block, followed by the addition of the acrylate monomer to build the triblock structure. []

Q3: Are there any advantages to using an asymmetric RAFT agent instead of a symmetric one like DBTTC?

A3: Yes, there can be advantages in specific situations. When using silica-filled compounds, symmetric RAFT agents like DBTTC can lead to polymer chain shortening during the silane coupling reaction. [] This negatively impacts the material's properties. To overcome this, researchers have explored asymmetric RAFT agents like benzyl (4-methoxyphenyl) trithiocarbonate (BMPTC). [] These agents promote unilateral polymer growth, preventing chain cleavage and leading to improved material properties in silica-filled compounds. []

Q4: Are there any studies demonstrating the impact of S,S-Dibenzyl trithiocarbonate on the final polymer properties?

A4: Yes, several studies highlight this. For instance, researchers investigating glucose-based block copolymers found that the use of DBTTC as a CTA led to well-defined triblock structures with controlled molecular weights. [] These triblock copolymers exhibited desirable thermal and mechanical properties, including high decomposition temperatures and promising elastomeric behavior, making them attractive for various applications. []

Q5: How does the structure of S,S-Dibenzyl trithiocarbonate relate to its function as a RAFT agent?

A5: The structure of DBTTC features a central trithiocarbonate group flanked by two benzyl groups. This specific arrangement is crucial for its function. The trithiocarbonate group is responsible for the reversible chain transfer reactions, while the benzyl groups influence the reactivity and solubility of the RAFT agent, ultimately impacting the polymerization process and the characteristics of the resulting polymers. []

Q6: Can the selenium analogues of S,S-Dibenzyl trithiocarbonate also be used for controlled radical polymerization?

A6: Research indicates that selenium-substituted carbonates like S,Se-dibenzyl dithioselenocarbonate (DTSC), S,Se-dibenzyl thiodiselenocarbonate (TDSC), and Se,Se-dibenzyl triselenocarbonate (TSC) can indeed control the polymerization of monomers like styrene and methyl acrylate. [] They function similarly to DBTTC, offering control over molecular weight and allowing for chain extension. [] Interestingly, these selenium-containing polymers can be treated to generate “clickable” vinyl-terminated chain ends, opening possibilities for further functionalization. []